Cas no 7688-25-7 (1,4-Bis(diphenylphosphino)butane)

• Product Name: 1,4-Bis(diphenylphosphino)butane
• CAS No: 7688-25-7
• MF: C₂₈H₂₈P₂
• MW: 426.469449043274
• MDL: MFCD07688257
• CID: 47666
• PubChem ID: 82124
• Update Time: 2025-06-19

1,4-Bis(diphenylphosphino)butane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(diphenylphosphino)butane
• 1,4-Butylenebis(diphenylphosphine)
• 4-diphenylphosphanylbutyl(diphenyl)phosphane
• 1,4-Butanediylbis[diphenylphosphine]
• Tetramethylenebis(diphenylphosphine)
• dppb
• Butane-1,4-diylbis[diphenylphosphine]
• Phosphine, 1,4-butanediylbis[diphenyl-
• 1,4-Bis[diphenylphosphino]butane
• [4-(diphenylphosphanyl)butyl]diphenylphosphane
• 35HP6LTD2D
• BCJVBDBJSMFBRW-UHFFFAOYSA-N
• 1,4-bis-(diphenylphosphino)butane
• Butane-1,4-diylbis(diphenylphosphine)
• Phosphine, 1,4-butanediylbis(diphenyl-
• 1,4-BIS(DIPHENYLPHOSPHINE)BUTANE
• 1
• Q27256466
• 1,4-Bis(diphenylphosphino)butane (DPPB)
• AC-4222
• W-104340
• CHEMBL71648
• GS-3096
• HY-W007569
• DTXSID4064769
• 1,4-bis(diphenyl phosphino)butane
• [4-(Diphenylphosphino)butyl](diphenyl)phosphine #
• UNII-35HP6LTD2D
• NS00037854
• EN300-108128
• 1,4-Bis(diphenylphosphino)butane, 98%
• 1,4-bisdiphenylphosphinobutane
• C28H28P2
• 1,4-bis(di-phenylphosphino)butane
• 1,4-bis(diphenylphospino)butane
• CS-W007569
• Phosphine, 1,1'-(1,4-butanediyl)bis(1,1-diphenyl-
• MFCD00003051
• DPPB [MI]
• BCP22582
• FD14029
• 1,4-BUTANEDIYLBIS(DIPHENYLPHOSPHINE)
• butane, 1,4-bis(diphenylphosphino)-
• BP-10035
• SCHEMBL29179
• B1246
• FT-0606800
• SY009758
• 7688-25-7
• 1,4-Bis(diphenyl-phosphino)butane
• BCJVBDBJSMFBRW-UHFFFAOYSA-
• EINECS 231-698-7
• 1,4-bis-(diphenylphosphino)-butane
• InChI=1/C28H28P2/c1-5-15-25(16-6-1)29(26-17-7-2-8-18-26)23-13-14-24-30(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22H,13-14,23-24H2
• Bis(1,4-diphenylphosphino)butane
• 4-di(phenyl)phosphanylbutyl-di(phenyl)phosphane
• AMY39344
• AKOS004908986
• 1,4-Bis(diphenylphosphino)butane,98%
• DB-009458

• MDL： MFCD07688257
• Inchi： 1S/C28H28P2/c1-5-15-25(16-6-1)29(26-17-7-2-8-18-26)23-13-14-24-30(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22H,13-14,23-24H2
• InChI Key： BCJVBDBJSMFBRW-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCP(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 706446

Computed Properties

• Exact Mass: 426.16700
• Monoisotopic Mass: 426.166624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Pale yellow crystals
• Density: 0.9510
• Melting Point: 133.0 to 137.0 deg-C
• Boiling Point: 130.6°C
• Flash Point: 299.5℃
• Water Partition Coefficient: Soluble in chloroform. Slightly soluble in water
• PSA: 27.18000
• LogP: 6.03240
• Vapor Pressure: No data available

1,4-Bis(diphenylphosphino)butane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H413
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,4-Bis(diphenylphosphino)butane

Introduction to 1,4-Bis(diphenylphosphino)butane (CAS No. 7688-25-7) and Its Recent Applications in Chemical Biology

1,4-Bis(diphenylphosphino)butane, identified by the Chemical Abstracts Service Number (CAS No.) 7688-25-7, is a significant ligand in coordination chemistry and has garnered considerable attention in the field of chemical biology due to its unique structural and functional properties. This organophosphorus compound, featuring two diphenylphosphino groups attached to a butane backbone, exhibits remarkable chelating capabilities, making it an invaluable tool in the synthesis of metal complexes with diverse applications.

The molecular structure of 1,4-Bis(diphenylphosphino)butane consists of a central four-carbon chain with phosphine groups at both ends. Each phosphine group is a diphenylphosphino (Ph₂P), contributing to the compound's overall steric bulk and electronic properties. This configuration allows the ligand to form stable complexes with transition metals such as palladium, nickel, and copper, which are pivotal in catalytic processes and biological assays.

In recent years, researchers have leveraged the chelating properties of 1,4-Bis(diphenylphosphino)butane to develop novel catalysts for cross-coupling reactions, which are fundamental in constructing complex organic molecules. For instance, palladium complexes derived from this ligand have been employed in Suzuki-Miyaura couplings, Heck reactions, and Sonogashira couplings, demonstrating high efficiency and selectivity. These reactions are widely used in pharmaceutical synthesis, enabling the rapid assembly of biologically active compounds.

Moreover, the applications of 1,4-Bis(diphenylphosphino)butane extend beyond catalysis into the realm of chemical biology. The ability of this ligand to form stable metal complexes has been exploited in designing sensors for metal ions and in developing metal-organic frameworks (MOFs) with tailored functionalities. Such MOFs have shown promise in drug delivery systems, where precise control over molecular interactions is crucial for therapeutic efficacy.

Recent studies have highlighted the role of 1,4-Bis(diphenylphosphino)butane in bioimaging techniques. Metal complexes incorporating this ligand have been used as contrast agents for magnetic resonance imaging (MRI), offering improved resolution and sensitivity. The phosphine groups enhance the relaxivity of the metal centers, making these complexes effective for visualizing biological tissues and detecting pathological conditions.

The compound's versatility also makes it a valuable candidate for studying enzyme mechanisms. Transition metal complexes derived from 1,4-Bis(diphenylphosphino)butane have been employed as probes to investigate the active sites of enzymes involved in metabolic pathways. By mimicking substrate binding or catalytic intermediates, these complexes provide insights into enzyme function and can aid in the development of enzyme inhibitors for therapeutic purposes.

In the context of drug discovery, 1,4-Bis(diphenylphosphino)butane has been used to synthesize metal-based anticancer agents. Palladium complexes with this ligand have demonstrated significant cytotoxicity against various cancer cell lines by interfering with DNA replication and inducing apoptosis. The design of such metallodrugs leverages the tunable electronic properties of the metal center and the steric environment provided by the phosphine ligands.

The synthesis of 1,4-Bis(diphenylphosphino)butane itself is a well-documented process involving phosphination reactions of 1,4-dibromobutane with diphenylphosphine under controlled conditions. Advances in synthetic methodologies have improved yields and purity, ensuring that researchers can obtain high-quality material for their studies. The compound's stability under various reaction conditions further enhances its utility as a ligand.

Future research directions may explore novel derivatives of 1,4-Bis(diphenylphosphino)butane, such as modified phosphine groups or additional functional moieties, to expand its applications. For example, incorporating bioactive molecules into the ligand framework could lead to smart catalysts that respond to specific environmental cues or biological signals. Such innovations could revolutionize fields like smart drug delivery and targeted therapy.

In conclusion,1,4-Bis(diphenylphosphino)butane (CAS No. 7688-25-7) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its ability to form stable metal complexes has enabled advancements in catalysis, bioimaging, drug discovery, and enzyme studies. As research continues to uncover new possibilities，this ligand will undoubtedly remain a cornerstone in synthetic chemistry and its biological applications.